Cas no 1036-11-9 ((2s)-2-(2,4,6-trinitroanilino)propanoic Acid)

(2s)-2-(2,4,6-trinitroanilino)propanoic Acid structure
1036-11-9 structure
Product Name:(2s)-2-(2,4,6-trinitroanilino)propanoic Acid
CAS No:1036-11-9
MF:C9H8N4O8
MW:300.18182182312
CID:1138230
PubChem ID:9817788
Update Time:2025-04-20

(2s)-2-(2,4,6-trinitroanilino)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(2,4,6-trinitroanilino)propanoic acid
    • TNP-L-ALANINE
    • CTK0G6900
    • 1036-11-9
    • DTXSID00431279
    • (2s)-2-(2,4,6-trinitroanilino)propanoic Acid
    • Inchi: 1S/C9H8N4O8/c1-4(9(14)15)10-8-6(12(18)19)2-5(11(16)17)3-7(8)13(20)21/h2-4,10H,1H3,(H,14,15)/t4-/m0/s1
    • InChI Key: AGNQCKMNKBFERZ-BYPYZUCNSA-N
    • SMILES: OC([C@H](C)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 300.03421323g/mol
  • Monoisotopic Mass: 300.03421323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 187Ų

(2s)-2-(2,4,6-trinitroanilino)propanoic Acid Related Literature

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